Cas no 77853-39-5 ( )
structure
Product Name:
CAS No:77853-39-5
MF:C13H12S2
MW:232.364380836487
CID:983856
PubChem ID:291202
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-(naphthalen-2-yl)-1,3-dithiolane
- DTXSID10999057
- NSC156155
- 77853-39-5
- NSC-156155
-
-
- Inchi： 1S/C13H12S2/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-6,9,13H,7-8H2
- InChI Key： JLPXZRUZXJIYSS-UHFFFAOYSA-N
- SMILES： S1CCSC1C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 232.03804273g/mol
- Monoisotopic Mass: 232.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 50.6Ų
Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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